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Compound of Interest

Compound Name: 7-O-Methylaloeresin A

Cat. No.: B150404

For researchers, scientists, and professionals engaged in drug development and natural
product chemistry, a precise understanding of chemical nomenclature is paramount. This guide
provides a detailed overview of the synonyms and the formal IUPAC name for the chromone
glycoside, 7-O-Methylaloeresin A.

Synonyms

7-O-Methylaloeresin A is known in scientific literature and chemical databases by several
alternative names. These synonyms are crucial for comprehensive literature searches and for
identifying the compound from various suppliers.
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Synonym Source/Database

((2S,3R,4S,5S,6R)-4,5-dihydroxy-6-
hydroxymethyl)-2-(7-methoxy-5-methyl-4-o0xo-

(hy y yh-2-( Y y PubChem|[1]
2-(2-oxopropyl)chromen-8-yl)oxan-3-yl) (E)-3-(4-

hydroxyphenyl)prop-2-enoate

2-acetonyl-8-C-beta-D(2'-O-(E)-4-
hydroxycinnamoyl)glucopyranosyl-7-methoxy-5-  PubChem[1]

methylchromone

O-Methyl aloeresinA-7 ChemicalBook[2]

7-O-methylaloeresin A MeSH[1]
IUPAC Name

The systematic name for 7-O-Methylaloeresin A, assigned according to the rules set by the
International Union of Pure and Applied Chemistry (IUPAC), provides an unambiguous
description of its molecular structure.

((2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(7-methoxy-5-methyl-4-oxo-2-(2-
oxopropyl)-4H-chromen-8-yl)tetrahydro-2H-pyran-3-yl) (E)-3-(4-hydroxyphenyl)acrylate

To facilitate a deeper understanding of the relationships between the different components of
the IUPAC name and the molecule itself, the following diagram illustrates the logical connection
of the core moieties.
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Logical relationship of moieties in 7-O-Methylaloeresin A.

Glycosidic Moiety

at C2' .
Glucopyranosyl Hydroxycinnamoyl

Chromone Core
atC2 »| Acetonyl
at C5
> Methyl
at C7
» Methoxy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b150404#7-0-methylaloeresin-a-
synonyms-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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